Antigen NY-CO-13 (264-272)
Description
Cellular tumor antigen p53
Scientific Research Applications
1. Immunogenic Tumor Antigen Characteristics
Antigen NY-CO-13 is closely related to the cancer-testis antigen NY-ESO-1, which has been identified as a highly immunogenic tumor antigen. NY-ESO-1 has rapidly transitioned from its molecular, cellular, and immunological description to being a candidate for vaccines and immunotherapies, tested in over 30 clinical trials worldwide. Its ability to elicit spontaneous antibody and T-cell responses in cancer patients is a noteworthy characteristic (Gnjatic et al., 2006).
2. Vaccine Development
The development of vaccines utilizing epitopes derived from NY-ESO-1, like NY-CO-13, has been a significant area of research. NY-ESO-1-derived peptides have been identified that can induce specific CD4+ T-cell responses, crucial for cancer immunotherapy. These peptides have shown promise as broadly applicable peptide vaccines for patients with NY-ESO-1–positive neoplasms (Neumann et al., 2004).
3. Tumor Antigen Expression Analysis
The SEREX method has been used to identify antigens like NY-CO-13 recognized by the immune system in cancer patients. This approach has been instrumental in identifying multiple antigens, including mutated versions of known genes such as p53, potentially leading to new targets for cancer therapy (Scanlan et al., 1998).
4. Immunotherapy Trials
Clinical trials using NY-ESO-1 protein, related to NY-CO-13, in ISCOMATRIX adjuvant have shown it to be a potent immunological vaccine. It elicits strong antibody responses and specific CD8(+) and CD4(+) T cell responses against a range of NY-ESO-1 epitopes, demonstrating its potential in cancer immunotherapy (Davis et al., 2004).
properties
sequence |
LLGRNSFEV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
P53_HUMAN Cellular tumor antigen p53 (Tumor suppressor p53) (Phosphoprotein p53) (Antigen NY-CO-13) (264-272) |
Origin of Product |
United States |
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